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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Jasmine lactone-d2 is the deuterated isotopologue of jasmine lactone, a significant aroma

compound found in various natural sources and widely utilized in the fragrance and flavor

industries. While specific experimental data for the physical properties of jasmine lactone-d2
are not readily available in public literature, this guide provides a comprehensive overview

based on the known properties of its non-deuterated counterpart and the established effects of

deuterium substitution on the physicochemical characteristics of organic molecules. This

document is intended to serve as a foundational resource for researchers and professionals in

drug development and chemical research, offering detailed experimental protocols for the

determination of key physical parameters and a visualization of the biosynthetic pathway of the

parent compound.

Introduction
Jasmine lactone, chemically known as (Z)-7-decen-5-olide, is a volatile organic compound that

contributes to the characteristic aroma of jasmine, as well as other flowers and fruits like

tuberose, gardenia, peach, and tea.[1] Its deuterated form, jasmine lactone-d2, serves as a
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valuable tool in scientific research, particularly as an internal standard or tracer in metabolic

studies and analytical chemistry due to its distinct mass.[2][3] The introduction of deuterium

atoms into a molecule can subtly alter its physical properties, a phenomenon known as the

kinetic isotope effect. While these changes are typically minor, they can be significant in the

context of high-precision research. This guide synthesizes the available information on jasmine

lactone and the theoretical and observed effects of deuteration to provide a robust profile for

jasmine lactone-d2.

Predicted Physical State and Properties
Jasmine lactone is a colorless to pale yellow liquid at standard temperature and pressure.[1][4]

It is anticipated that jasmine lactone-d2 will also present as a liquid under similar conditions.

The replacement of two hydrogen atoms with deuterium is not expected to induce a phase

change.

Deuteration is known to have a slight impact on various physical properties of a molecule.

Generally, the increased mass of deuterium leads to a stronger C-D bond compared to a C-H

bond, which can result in a marginal increase in the boiling point and density. Other properties

such as molecular volume, polarizability, and polarity may also be subtly affected.

The following table summarizes the known physical properties of jasmine lactone, which can be

used as a close approximation for jasmine lactone-d2. The expected, albeit minor, deviations

for the deuterated compound are noted.
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Property
Reported Value for
Jasmine Lactone

Expected for Jasmine
Lactone-d2

Appearance Colorless to pale yellow liquid Similar

Molecular Formula C₁₀H₁₆O₂ C₁₀H₁₄D₂O₂

Molecular Weight 168.23 g/mol Approximately 170.24 g/mol

Density 0.993 to 1.000 g/cm³ @ 25°C Slightly higher

Boiling Point
115°C @ 2.00 mm Hg; 248 °C

(478 °F; 521 K)
Slightly higher

Refractive Index 1.473 to 1.480 @ 20°C
Similar, with potential for minor

deviation

Flash Point 110°C (230°F) TCC Similar

Solubility
Soluble in alcohol; Insoluble in

water
Similar

Odor

Floral, fruity, lactonic, creamy

with peach and coconut

undertones

Indistinguishable from the non-

deuterated form by olfaction

Experimental Protocols for Physical State
Determination
For researchers requiring precise data for jasmine lactone-d2, the following standard

experimental protocols can be employed to determine its key physical properties.

Determination of Physical Appearance and Odor
Objective: To visually inspect the sample for its color and clarity and to describe its

characteristic odor.

Methodology:

Visually inspect a sample of jasmine lactone-d2 in a clear glass vial against a white

background under good lighting conditions.
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Record the color (e.g., colorless, pale yellow) and clarity (e.g., clear, turbid).

Carefully waft the vapors from the opening of the vial towards your nose to assess the odor.

Do not directly inhale from the container.

Describe the perceived aroma profile, noting any floral, fruity, or other characteristic scents.

Determination of Boiling Point
Objective: To determine the temperature at which the liquid transitions to a gaseous state at a

given atmospheric pressure. The Thiele tube method is suitable for small sample volumes.

Methodology:

Place a small amount of jasmine lactone-d2 into a small test tube.

Invert a sealed-end capillary tube and place it inside the test tube with the open end

submerged in the liquid.

Attach the test tube to a thermometer.

Heat the apparatus in a Thiele tube filled with a high-boiling point liquid (e.g., mineral oil).

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid is drawn back into the capillary tube.

Determination of Density
Objective: To measure the mass per unit volume of the liquid.

Methodology:

Measure the mass of a clean, dry pycnometer (specific gravity bottle) or a graduated

cylinder.

Add a known volume of jasmine lactone-d2 to the container.
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Measure the combined mass of the container and the liquid.

Calculate the density by dividing the mass of the liquid by its volume. For high precision, a

hydrometer or a density meter can be used.

Determination of Refractive Index
Objective: To measure the extent to which light is bent when passing through the liquid.

Methodology:

Calibrate a digital refractometer using a standard reference material.

Apply a small drop of jasmine lactone-d2 onto the prism of the refractometer.

Close the cover and allow the temperature to stabilize.

Record the refractive index reading from the instrument's display.

Biosynthesis of Jasmine Lactone
The biosynthesis of jasmine lactone in plants, such as Camellia sinensis (tea), provides insight

into its natural formation. This process is a valuable reference for understanding the

biochemical context of this molecule. The pathway is initiated by stress factors like mechanical

damage, leading to the enzymatic conversion of unsaturated fatty acids.

The following diagram illustrates the key steps in the biosynthesis of jasmine lactone from

linoleic acid and α-linolenic acid via the lipoxygenase (LOX) pathway.

Unsaturated Fatty Acids
(Linoleic Acid, α-Linolenic Acid) Hydroperoxy Fatty AcidsLipoxygenase (LOX) Hydroxy Fatty AcidsPeroxygenase β-Oxidation Unstable Precursor Jasmine Lactone

Lactonization
(spontaneous cyclization)

Click to download full resolution via product page

Caption: Biosynthesis pathway of Jasmine Lactone.

Conclusion
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While specific physical data for jasmine lactone-d2 remains to be published, its physical state

and properties can be reliably inferred from its non-deuterated analogue and the known

principles of isotopic substitution. For applications requiring a high degree of precision, the

experimental protocols outlined in this guide provide a framework for the accurate

determination of its physical characteristics. The provided biosynthetic pathway offers a deeper

understanding of the natural origins of the parent molecule, which is crucial for researchers in

natural products and biochemistry. This technical guide serves as a comprehensive resource

for scientists and professionals working with jasmine lactone-d2, facilitating its effective use in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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